Cas no 2228577-50-0 (4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline
• CAS No: 2228577-50-0
• MF: C₁₃H₁₉BrFN
• MW: 288.199066400528
• CID: 6197605
• PubChem ID: 165643489
• Update Time: 2025-08-05

4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline
• 2228577-50-0
• EN300-1917768

• Inchi： 1S/C13H19BrFN/c1-13(2,9-14)8-10-5-6-12(16(3)4)11(15)7-10/h5-7H,8-9H2,1-4H3
• InChI Key： DDBPBLRLZMXARP-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=CC(=C(C=1)F)N(C)C

Computed Properties

• Exact Mass: 287.06849g/mol
• Monoisotopic Mass: 287.06849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 3.2Ų

Additional information on 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline

Research Brief on 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228577-50-0)

In recent years, the compound 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228577-50-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-dimethylaniline structure, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and targeted therapies. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The synthesis and characterization of 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline have been extensively studied, with recent publications detailing optimized synthetic routes that improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. Notably, the presence of the bromo and fluoro substituents has been identified as critical for its bioactivity, influencing its binding affinity to specific molecular targets.

One of the most significant breakthroughs involves the compound's role as a modulator of protein-protein interactions (PPIs). Recent studies have demonstrated that 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline can selectively inhibit key PPIs involved in oncogenic signaling pathways. For instance, in vitro assays have shown its efficacy in disrupting the interaction between transcription factors and co-activators, leading to reduced proliferation in cancer cell lines. These findings suggest its potential as a lead compound for anticancer drug development.

Additionally, the compound has been investigated for its pharmacokinetic properties. Preclinical studies in animal models have revealed favorable absorption and distribution profiles, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are exploring structural analogs and prodrug strategies to address these limitations while retaining the compound's therapeutic efficacy.

Beyond oncology, 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline has shown promise in neurodegenerative disease research. Preliminary data indicate its ability to cross the blood-brain barrier and modulate neurotransmitter systems, making it a candidate for treating conditions such as Alzheimer's and Parkinson's diseases. Further mechanistic studies are underway to elucidate its precise mode of action in these contexts.

In conclusion, 4-(3-bromo-2,2-dimethylpropyl)-2-fluoro-N,N-dimethylaniline (CAS: 2228577-50-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its pharmacological properties and expand its applications across multiple disease areas. The compound's unique chemical features and biological activities position it as a valuable asset in the pipeline of next-generation therapeutics.